Cas no 866008-04-0 (2-chloro-3-[(2,2,2-trifluoroethyl)amino]-1,4-dihydronaphthalene-1,4-dione)

2-Chloro-3-[(2,2,2-trifluoroethyl)amino]-1,4-dihydronaphthalene-1,4-dione is a synthetic naphthoquinone derivative with potential applications in medicinal chemistry and organic synthesis. Its structure features a chloro-substituted quinone core and a trifluoroethylamino group, which may enhance reactivity and selectivity in chemical transformations. The trifluoroethyl moiety can influence electronic properties, potentially improving binding affinity in biologically active compounds. This compound may serve as a versatile intermediate for developing pharmaceuticals, particularly in the design of enzyme inhibitors or redox-active agents. Its unique substitution pattern offers opportunities for further functionalization, making it valuable for structure-activity relationship studies. The presence of both electron-withdrawing and electron-donating groups contributes to its distinct physicochemical properties.
2-chloro-3-[(2,2,2-trifluoroethyl)amino]-1,4-dihydronaphthalene-1,4-dione structure
866008-04-0 structure
Product name:2-chloro-3-[(2,2,2-trifluoroethyl)amino]-1,4-dihydronaphthalene-1,4-dione
CAS No:866008-04-0
MF:
MW:
CID:4662177

2-chloro-3-[(2,2,2-trifluoroethyl)amino]-1,4-dihydronaphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-3-[(2,2,2-trifluoroethyl)amino]-1,4-dihydronaphthalene-1,4-dione

2-chloro-3-[(2,2,2-trifluoroethyl)amino]-1,4-dihydronaphthalene-1,4-dione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
MS-2645-10MG
2-chloro-3-[(2,2,2-trifluoroethyl)amino]naphthoquinone
866008-04-0 >90%
10mg
£63.00 2025-02-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1622924-5mg
2-Chloro-3-((2,2,2-trifluoroethyl)amino)naphthalene-1,4-dione
866008-04-0 98%
5mg
¥573.00 2024-04-28
A2B Chem LLC
AI77507-5mg
2-chloro-3-[(2,2,2-trifluoroethyl)amino]-1,4-dihydronaphthalene-1,4-dione
866008-04-0 >90%
5mg
$214.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1622924-1mg
2-Chloro-3-((2,2,2-trifluoroethyl)amino)naphthalene-1,4-dione
866008-04-0 98%
1mg
¥499.00 2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1622924-10mg
2-Chloro-3-((2,2,2-trifluoroethyl)amino)naphthalene-1,4-dione
866008-04-0 98%
10mg
¥800.00 2024-04-28
Key Organics Ltd
MS-2645-20MG
2-chloro-3-[(2,2,2-trifluoroethyl)amino]naphthoquinone
866008-04-0 >90%
20mg
£76.00 2023-04-19
Key Organics Ltd
MS-2645-5MG
2-chloro-3-[(2,2,2-trifluoroethyl)amino]naphthoquinone
866008-04-0 >90%
5mg
£46.00 2025-02-08
Key Organics Ltd
MS-2645-0.5G
2-chloro-3-[(2,2,2-trifluoroethyl)amino]naphthoquinone
866008-04-0 >90%
0.5g
£385.00 2025-02-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00932953-1g
2-Chloro-3-[(2,2,2-trifluoroethyl)amino]-1,4-dihydronaphthalene-1,4-dione
866008-04-0 90%
1g
¥4193.0 2024-04-18
Key Organics Ltd
MS-2645-1MG
2-chloro-3-[(2,2,2-trifluoroethyl)amino]naphthoquinone
866008-04-0 >90%
1mg
£37.00 2025-02-08

Additional information on 2-chloro-3-[(2,2,2-trifluoroethyl)amino]-1,4-dihydronaphthalene-1,4-dione

Compound CAS No. 866008-04-0: 2-Chloro-3-[(2,2,2-Trifluoroethyl)Amino]-1,4-Dihydronaphthalene-1,4-Dione

The compound with CAS No. 866008-04-0, known as 2-chloro-3-[(2,2,2-trifluoroethyl)amino]-1,4-dihydronaphthalene-1,4-dione, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of naphthoquinones, which are derivatives of naphthalene with two ketone groups. The presence of a chlorine atom at the 2-position and a trifluoroethyl amino group at the 3-position introduces unique electronic and steric properties that make this compound particularly interesting for researchers.

Recent studies have highlighted the importance of naphthoquinones in medicinal chemistry due to their potential as antioxidants and anti-inflammatory agents. The trifluoroethyl amino group in this compound is known to enhance lipophilicity and improve bioavailability, making it a promising candidate for drug delivery systems. Additionally, the chlorine substituent at the 2-position can influence the molecule's reactivity and selectivity in various chemical reactions.

One of the most notable applications of this compound is in the field of electrochemistry. Researchers have explored its use as an electron acceptor in organic photovoltaic devices. The molecule's ability to efficiently transport electrons has been demonstrated in recent experiments, suggesting its potential role in improving the efficiency of solar cells. Furthermore, its stability under harsh conditions makes it a viable option for use in high-performance electronic materials.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediates include chloronaphthoquinones and trifluoroethylamines, which are combined under specific reaction conditions to yield the final product. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

The 1,4-dihydronaphthalene-1,4-dione framework is also a focus of ongoing research due to its structural similarity to certain natural products. Scientists are investigating its ability to act as a scaffold for synthesizing bioactive molecules with complex architectures. This has led to the development of novel analogs that exhibit enhanced pharmacological properties.

Another area where this compound has shown promise is in environmental science. Its ability to bind with metal ions has been explored for applications in water purification and heavy metal remediation. Recent studies have demonstrated that the molecule can effectively chelate transition metals such as copper and lead, making it a potential candidate for eco-friendly waste treatment technologies.

In conclusion, CAS No. 866008-04-0 (2-chloro-3-[(2,2,2-trifluoroethyl)amino]-1,4-dihydronaphthalene-1,4-dione) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working in medicinal chemistry, materials science, and environmental technology. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.

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